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Abstract
Cupressuflavone is a naturally occurring biflavonoid renowned for its diverse pharmacological

activities, including anti-inflammatory, antioxidant, and antiviral properties.[1][2] A thorough

understanding of its chemical structure and stereochemistry is paramount for its potential

development as a therapeutic agent. This technical guide provides a comprehensive overview

of the structural features of cupressuflavone, including its chemical composition, bonding, and

three-dimensional arrangement. It details the experimental protocols used for its isolation,

purification, and structural elucidation, and presents key quantitative data in a clear, tabular

format. Furthermore, this guide visualizes the molecular structure and the logical workflow for

its characterization using Graphviz diagrams, offering a valuable resource for researchers in

the fields of natural product chemistry, medicinal chemistry, and drug discovery.

Chemical Structure
Cupressuflavone is a biflavonoid, meaning it is composed of two flavonoid units linked

together.[3] Specifically, it is a symmetrical dimer of the flavone apigenin, connected by a C-C

bond between the C-8 positions of the two apigenin moieties.[3][4] This linkage is a key feature,

distinguishing it from other biflavonoids like amentoflavone where the linkage is between C-3'

and C-8 positions.
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The systematic IUPAC name for cupressuflavone is 8-[5,7-dihydroxy-2-(4-hydroxyphenyl)-4-

oxochromen-8-yl]-5,7-dihydroxy-2-(4-hydroxyphenyl)chromen-4-one.[3][5] Its molecular formula

is C30H18O10.[3]

Figure 1: Chemical Structure of Cupressuflavone.

Physicochemical Properties
A summary of the key physicochemical properties of cupressuflavone is provided in Table 1.

Property Value Reference(s)

Molecular Formula C30H18O10 [3]

Molecular Weight 538.5 g/mol [2][3]

Monoisotopic Mass 538.08999677 Da [3]

IUPAC Name

8-[5,7-dihydroxy-2-(4-

hydroxyphenyl)-4-oxochromen-

8-yl]-5,7-dihydroxy-2-(4-

hydroxyphenyl)chromen-4-one

[3][5]

CAS Number 3952-18-9 [2][3]

Topological Polar Surface Area 174 Å² [3]

Appearance Powder [6]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[6]

Stereochemistry
The C8-C8" bond between the two apigenin units in cupressuflavone is a single bond.

Rotation around this bond can be restricted due to steric hindrance from the bulky ortho

substituents on the aromatic rings. This restricted rotation gives rise to a phenomenon known

as atropisomerism, where the molecule can exist as a pair of non-superimposable, mirror-

image stereoisomers (enantiomers) that do not arise from a traditional chiral center.[7]
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The absolute stereochemistry of related biflavonoids has been determined using chiroptical

methods such as Circular Dichroism (CD) spectroscopy.[7] For instance, the absolute

configuration of (-)-4',4''',7,7''-tetra-O-methylcupressuflavone has been determined by

comparing experimental CD spectra with theoretical calculations.[7] Similarly, atropisomeric

glucosides of cupressuflavone have been isolated and their absolute configurations

determined using 2D NMR and CD spectroscopy.[7]

Experimental Protocols
Isolation and Purification
Cupressuflavone can be isolated from various plant sources, including species of Cupressus,

Juniperus, and Lophira. A general protocol for its isolation and purification is as follows:

Extraction: The dried and powdered plant material (e.g., leaves) is extracted with a suitable

solvent, such as acetone or methanol, at room temperature.

Fractionation: The crude extract is then subjected to column chromatography over silica gel.

The column is typically eluted with a gradient of solvents, such as a mixture of benzene,

pyridine, and formic acid.[5]

Purification: Fractions containing cupressuflavone, as identified by thin-layer

chromatography (TLC), are combined. Further purification can be achieved by re-

chromatography on a Sephadex LH-20 column using methanol as the eluent.[5] The purity of

the isolated compound is then confirmed by HPLC.

Structural Elucidation
The structure of cupressuflavone is typically elucidated using a combination of spectroscopic

techniques.

UV-Visible Spectroscopy: In methanol, flavones typically show two major absorption bands.

For cupressuflavone, these are observed around 270 nm (Band II, corresponding to the A-

ring) and 330 nm (Band I, corresponding to the B-ring).

Infrared (IR) Spectroscopy: IR spectroscopy helps to identify the functional groups present in

the molecule. Key absorptions for cupressuflavone include those for hydroxyl (-OH) groups,

carbonyl (C=O) groups of the γ-pyrone ring, and aromatic C=C bonds.
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Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine

the exact molecular weight and elemental composition of cupressuflavone.[6] Tandem MS

(MS/MS) experiments provide information about the fragmentation pattern, which helps in

confirming the structure. The pseudo-molecular ion [M-H]⁻ is often observed in negative ion

mode.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC,

HMBC) NMR spectroscopy are crucial for the complete structural assignment of

cupressuflavone.[5][9] ¹H NMR provides information about the protons in the molecule,

while ¹³C NMR provides information about the carbon skeleton. 2D NMR experiments

establish the connectivity between protons and carbons, allowing for the unambiguous

assignment of all signals and confirming the 8-8" linkage between the two apigenin units.

Quantitative Analysis by HPLC-DAD
A validated High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD)

method has been developed for the quantification of cupressuflavone.[10][11]
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Parameter Value Reference(s)

Chromatographic Conditions

Column
C18 (150 mm × 4.6 mm I.D., 5

µm)
[10][11][12]

Mobile Phase
Water: Acetonitrile: Formic

Acid (60: 40: 0.1%, v/v)
[10][11][12]

Flow Rate 1.0 mL/min [10][11][12]

Detection Wavelength 330 nm [10][11][12]

Column Temperature 25 °C [11]

Validation Parameters

Linearity Range 0.5 - 40 µg/mL [10][11][12]

Correlation Coefficient (r²) > 0.999 [10][11][12]

Limit of Detection (LOD) 0.15 µg/mL [10][11][12]

Limit of Quantitation (LOQ) 0.47 µg/mL [10][11][12]

Intraday Precision (RSD%) < 3% [10][11][12]

Interday Precision (RSD%) < 3% [10][11][12]

Accuracy (RE%) < 15% [10][11][12]

Logical Workflow for Structural and Stereochemical
Elucidation
The process of fully characterizing the chemical structure and stereochemistry of

cupressuflavone follows a logical progression of experimental techniques. This workflow is

illustrated in the diagram below.

Figure 2: Workflow for the Elucidation of Cupressuflavone.

Conclusion
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Cupressuflavone possesses a well-defined chemical structure as a symmetrical biflavonoid

derived from apigenin. Its stereochemistry is characterized by the potential for atropisomerism

due to restricted rotation around the central C-C bond. The isolation, purification, and structural

elucidation of cupressuflavone are achieved through a combination of chromatographic and

spectroscopic techniques, with HPLC-DAD providing a robust method for its quantification. This

comprehensive technical guide serves as a foundational resource for scientists and

researchers, facilitating further investigation into the medicinal chemistry and therapeutic

potential of this promising natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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